Cas no 224635-91-0 (Benzenemethanol, 4,5-dichloro-2-nitro-)

• Product Name: Benzenemethanol, 4,5-dichloro-2-nitro-
• CAS No: 224635-91-0
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• CID: 3914506
• PubChem ID: 15374592
• Update Time: 2025-06-22

Benzenemethanol, 4,5-dichloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4,5-dichloro-2-nitro-
• SCHEMBL4992543
• 224635-91-0
• (4,5-Dichloro-2-nitrophenyl)methanol

• Inchi： 1S/C7H5Cl2NO3/c8-5-1-4(3-11)7(10(12)13)2-6(5)9/h1-2,11H,3H2
• InChI Key： OFHXZVOTJRGUSR-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(Cl)=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 220.9646484Da
• Monoisotopic Mass: 220.9646484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.1Ų

Additional information on Benzenemethanol, 4,5-dichloro-2-nitro-

Benzenemethanol, 4,5-dichloro-2-nitro- (CAS No. 224635-91-0): A Comprehensive Overview in Modern Chemical Research

Benzenemethanol, 4,5-dichloro-2-nitro-, identified by its Chemical Abstracts Service number (CAS No. 224635-91-0), is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its nitro and chloro substituents on a benzene ring with a methanol side chain, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in the development of novel bioactive molecules.

The structural framework of Benzenemethanol, 4,5-dichloro-2-nitro- consists of a benzene core modified by two chlorine atoms at the 4 and 5 positions and a nitro group at the 2 position. The presence of the hydroxymethyl group (methanol) at one of the aromatic positions introduces reactivity that is conducive to further functionalization. This structural motif makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular architecture is crucial for biological activity.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The nitro group in Benzenemethanol, 4,5-dichloro-2-nitro- can be selectively reduced to an amine, providing a pathway to introduce amino functionalities into the molecule. This transformation is particularly useful in medicinal chemistry for generating derivatives with enhanced binding affinity or altered pharmacokinetic properties.

The dichloro substitution pattern on the benzene ring enhances the electrophilicity of the aromatic system, making it more susceptible to nucleophilic attack. This property is exploited in various synthetic strategies where nucleophilic aromatic substitution (SNAr) reactions are employed to introduce new functional groups at specific positions. Such reactions are fundamental in constructing heterocyclic compounds, which are prevalent in many drugs and natural products.

Recent advancements in green chemistry have also influenced the handling and synthesis of compounds like Benzenemethanol, 4,5-dichloro-2-nitro-. Researchers are increasingly focusing on developing environmentally benign synthetic routes that minimize waste and hazardous byproducts. Catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been explored as alternatives to traditional electrophilic aromatic substitution methods. These approaches not only improve efficiency but also align with sustainable chemistry principles.

The methanol side chain in Benzenemethanol, 4,5-dichloro-2-nitro- provides a handle for further derivatization through esterification, etherification, or oxidation reactions. These transformations can lead to a diverse array of derivatives with potential applications in drug discovery. For instance, esters derived from this compound have been investigated for their antimicrobial properties, showcasing the compound's versatility beyond its role as a synthetic intermediate.

In the context of drug development, the nitro and chloro groups serve as important handles for structure-activity relationship (SAR) studies. By systematically modifying these substituents, researchers can fine-tune the biological activity of derived compounds. The ability to introduce various functional groups while maintaining the core scaffold allows for rapid exploration of chemical space and identification of lead candidates.

The synthesis of Benzenemethanol, 4,5-dichloro-2-nitro- typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nitration followed by chlorination and subsequent reduction or protection-deprotection strategies for the hydroxymethyl group. The choice of reagents and conditions is critical to achieving high yields and purity levels required for pharmaceutical applications.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Understanding how different functional groups interact under various reaction conditions provides insights into reaction mechanisms and can guide the development of more efficient synthetic protocols. Such knowledge is essential for optimizing synthetic routes and improving overall process yields.

In conclusion, Benzenemethanol, 4,5-dichloro-2-nitro- (CAS No. 224635-91-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly in pharmaceutical research. As synthetic methodologies continue to evolve towards greener and more efficient approaches, compounds like this will remain integral to advancing chemical science and drug development.